![molecular formula C20H17Cl2NO4 B591976 Methyl 2-[1-(3,4-dichlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate CAS No. 942431-82-5](/img/structure/B591976.png)
Methyl 2-[1-(3,4-dichlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate
Description
Scientific Research Applications
Isochroman Derivatives and Chiral Space Groups
Research has investigated the crystallization tendencies of isochroman derivatives, including compounds structurally related to Methyl 2-[1-(3,4-dichlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate, in chiral space groups. These studies highlight the importance of the substituents attached to the isochroman moiety and their arrangement, which can influence the crystalline structure and potentially the chemical properties of the compounds (Palusiak et al., 2004).
Alkylation for Gas Chromatographic Analysis
The alkylation process, involving the conversion of carboxylate salts of acidic herbicides into their methyl esters for gas chromatographic analysis, demonstrates a method that could be applicable for analyzing the chemical properties and behavior of compounds like Methyl 2-[1-(3,4-dichlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate. This approach enhances analytical capabilities for such compounds (Thio et al., 1979).
Aryl Glyoxylate Synthesis
The reaction of alkyl dichloro(alkoxy)acetates with aromatics in the presence of Lewis acid, leading to aromatic α-keto ester formation, sheds light on synthetic pathways that could be relevant for producing derivatives of Methyl 2-[1-(3,4-dichlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate and exploring their applications (Itoh et al., 1984).
Phenylacetic Acid Derivatives Production
Research on the production of phenylacetic acid derivatives by Curvularia lunata in culture highlights the potential for biotechnological applications and the synthesis of complex molecules, which could include studies on compounds structurally related to Methyl 2-[1-(3,4-dichlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate (Varma et al., 2006).
Efficient Large-Scale Synthesis
The development of methodologies for an efficient synthesis of complex molecules, such as alkyl 5-hydroxy-pyridin- and pyrimidin-2-yl acetate derivatives, can be essential for advancing the production and application of compounds like Methyl 2-[1-(3,4-dichlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate on a larger scale (Morgentin et al., 2009).
properties
IUPAC Name |
methyl 2-[1-(3,4-dichlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17Cl2NO4/c1-11-14(10-19(24)27-3)15-9-13(26-2)5-7-18(15)23(11)20(25)12-4-6-16(21)17(22)8-12/h4-9H,10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFPSSDKYRRHFST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1C(=O)C3=CC(=C(C=C3)Cl)Cl)C=CC(=C2)OC)CC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17Cl2NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[1-(3,4-dichlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate | |
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